O-Propan-2-yl (trimethylsilyl)ethanethioate
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Description
O-Propan-2-yl (trimethylsilyl)ethanethioate is a chemical compound characterized by the presence of a trimethylsilyl group and an ethanethioate moiety
Properties
CAS No. |
62785-59-5 |
|---|---|
Molecular Formula |
C8H18OSSi |
Molecular Weight |
190.38 g/mol |
IUPAC Name |
O-propan-2-yl 2-trimethylsilylethanethioate |
InChI |
InChI=1S/C8H18OSSi/c1-7(2)9-8(10)6-11(3,4)5/h7H,6H2,1-5H3 |
InChI Key |
DEZVEGKNMDPQQB-UHFFFAOYSA-N |
Canonical SMILES |
CC(C)OC(=S)C[Si](C)(C)C |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of O-Propan-2-yl (trimethylsilyl)ethanethioate typically involves the reaction of ethanethioate derivatives with trimethylsilylating agents. One common method includes the use of trimethylsilyl chloride in the presence of a base such as triethylamine. The reaction is usually carried out under anhydrous conditions to prevent hydrolysis of the trimethylsilyl group .
Industrial Production Methods
Industrial production of O-Propan-2-yl (trimethylsilyl)ethanethioate may involve large-scale synthesis using similar reaction conditions as in laboratory settings. The process is optimized for higher yields and purity, often employing continuous flow reactors and automated systems to ensure consistent quality and efficiency.
Chemical Reactions Analysis
Types of Reactions
O-Propan-2-yl (trimethylsilyl)ethanethioate can undergo various chemical reactions, including:
Oxidation: The compound can be oxidized to form sulfoxides or sulfones.
Reduction: Reduction reactions can convert the ethanethioate moiety to corresponding alcohols or thiols.
Substitution: The trimethylsilyl group can be substituted with other functional groups under appropriate conditions.
Common Reagents and Conditions
Oxidation: Common oxidizing agents include hydrogen peroxide and m-chloroperbenzoic acid.
Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are typically used.
Substitution: Substitution reactions often involve nucleophiles like halides or alkoxides in the presence of a catalyst.
Major Products Formed
The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield sulfoxides or sulfones, while reduction can produce alcohols or thiols.
Scientific Research Applications
O-Propan-2-yl (trimethylsilyl)ethanethioate has several applications in scientific research:
Chemistry: It is used as a reagent in organic synthesis, particularly in the formation of silyl-protected intermediates.
Biology: The compound can be employed in the study of enzyme mechanisms and protein interactions.
Industry: It is used in the production of specialty chemicals and materials with unique properties.
Mechanism of Action
The mechanism of action of O-Propan-2-yl (trimethylsilyl)ethanethioate involves its ability to act as a silylating agent, introducing the trimethylsilyl group into various substrates. This modification can protect reactive functional groups during chemical reactions, thereby enhancing the stability and reactivity of the target molecules. The molecular targets and pathways involved depend on the specific application and the nature of the substrate being modified.
Comparison with Similar Compounds
Similar Compounds
O-Propan-2-yl ethanethioate: Lacks the trimethylsilyl group, resulting in different reactivity and applications.
Trimethylsilyl chloride: A common silylating agent used in similar reactions but with different structural features.
Uniqueness
O-Propan-2-yl (trimethylsilyl)ethanethioate is unique due to the presence of both the trimethylsilyl group and the ethanethioate moiety. This combination imparts distinct chemical properties, making it valuable in specific synthetic and research applications.
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